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Abstract

(+)-Dimethyl L-tartrate, with the CAS number 608-68-4, is a versatile and commercially
available chiral building block extensively utilized in synthetic organic chemistry. As a derivative
of the naturally occurring L-tartaric acid, it serves as a crucial chiral auxiliary and ligand in
numerous asymmetric transformations, most notably in the Sharpless asymmetric epoxidation
of allylic alcohols. Its C2 symmetry and readily available stereocenters make it an invaluable
tool in the synthesis of enantiomerically pure pharmaceuticals and other complex chiral
molecules. This technical guide provides an in-depth overview of the chemical and physical
properties, detailed experimental protocols for its synthesis and application, and a summary of
its key spectroscopic data.

Chemical and Physical Properties

(+)-Dimethyl L-tartrate is a white to off-white crystalline solid at room temperature.[1] It is
soluble in water and polar organic solvents. A comprehensive summary of its chemical and
physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of (+)-Dimethyl L-tartrate
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Property Value Reference(s)
CAS Number 608-68-4 [2]
Molecular Formula CeH1006 [2]
Molecular Weight 178.14 g/mol [2]
dimethyl (2R,3R)-2,3-
IUPAC Name ) ) [2]
dihydroxybutanedioate
L-(+)-Tartaric acid dimethyl
Synonyms ) [2]
ester, Dimethyl L-(+)-tartrate
White to off-white crystalline
Appearance [1]
powder or crystals
Melting Point 57-60 °C (decomposes)
Boiling Point 163 °C at 23 mmHg
Density 1.238 g/mL at 25 °C

Optical Rotation

[0]2°/D +21.5° + 1.5° (c=10 in

water)

[1]

Solubility

Soluble in water

Spectroscopic Data

The structural integrity and purity of (+)-Dimethyl L-tartrate are typically confirmed using
various spectroscopic techniques. A summary of the key spectral data is provided in Table 2.

Table 2: Spectroscopic Data for (+)-Dimethyl L-tartrate
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Key Peaks | Chemical

Technique Shifts (3) Reference(s)
ifts
3.84 (s, 6H, 2 x OCHs), 4.51
H NMR (CDCls) (s, 2H, 2 x CH-OH)
52.9 (OCHs), 71.5 (CH-OH),
13C NMR (CDCls) 172.8 (C=0)
3450-3300 (O-H stretch), 2960
FT-IR (KBr, cm~1) (C-H stretch), 1740 (C=0 [2]

stretch)

Mass Spec. (El)

m/z 178 (M+), 147, 119, 87, 59

Experimental Protocols
Synthesis of (+)-Dimethyl L-tartrate via Fischer

Esterification

This protocol describes the synthesis of (+)-Dimethyl L-tartrate from L-tartaric acid and

methanol using an acid catalyst, a classic example of Fischer esterification.

Materials:

e Anhydrous methanol

L-(+)-Tartaric acid

o Concentrated sulfuric acid (H2SOa)

e Saturated sodium bicarbonate solution (NaHCO3)

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

¢ Round-bottom flask
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» Reflux condenser

e Magnetic stirrer and stir bar
e Heating mantle

e Separatory funnel

e Rotary evaporator
Procedure:

» To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add L-(+)-
tartaric acid and an excess of anhydrous methanol.

» Slowly and cautiously, add a catalytic amount of concentrated sulfuric acid to the stirring
mixture.

o Heat the reaction mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
» Remove the excess methanol using a rotary evaporator.

e Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and transfer it to a
separatory funnel.

» Wash the organic layer sequentially with saturated sodium bicarbonate solution to neutralize
the acid catalyst, followed by brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

o Purify the crude (+)-Dimethyl L-tartrate by recrystallization or column chromatography to
obtain a white crystalline solid.
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Application in Sharpless Asymmetric Epoxidation of an
Allylic Alcohol

This protocol provides a general procedure for the use of (+)-Dimethyl L-tartrate as a chiral

ligand in the Sharpless asymmetric epoxidation of a generic allylic alcohol.

Materials:

Allylic alcohol

Titanium(lV) isopropoxide (Ti(O'Pr)a)

(+)-Dimethyl L-tartrate

tert-Butyl hydroperoxide (TBHP) in a non-polar solvent (e.g., toluene or dichloromethane)
Anhydrous dichloromethane (DCM)

Molecular sieves (4A)

Dry, inert atmosphere (e.g., nitrogen or argon)

Schlenk flask or similar reaction vessel

Syringes for liquid transfer

Procedure:

Activate powdered 4A molecular sieves by heating under vacuum.

In a dry Schlenk flask under an inert atmosphere, suspend the activated molecular sieves in
anhydrous dichloromethane.

Cool the suspension to -20 °C.

To the cooled suspension, add (+)-Dimethyl L-tartrate and titanium(I1V) isopropoxide via
syringe. Stir the mixture for approximately 30 minutes at -20 °C to form the chiral catalyst
complex.
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e Add the allylic alcohol to the reaction mixture and stir for a further 15 minutes.

o Slowly add a solution of tert-butyl hydroperoxide to the reaction mixture while maintaining the
temperature at -20 °C.

» Monitor the reaction progress by TLC. The reaction time can vary from a few hours to
overnight depending on the substrate.

» Upon completion, quench the reaction by adding a quenching agent (e.g., a saturated
aqueous solution of sodium sulfite or ferrous sulfate).

o Allow the mixture to warm to room temperature and stir vigorously for at least one hour.
« Filter the mixture through a pad of celite to remove the titanium salts.
o Extract the aqueous layer with dichloromethane.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the resulting epoxy alcohol by column chromatography.

Visualizations
Synthesis Workflow

The synthesis of (+)-Dimethyl L-tartrate from L-tartaric acid can be represented by a
straightforward workflow.
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Workflow for the Synthesis of (+)-Dimethyl L-tartrate

(L-(+)-Tartaric AcicD G\nhydrous MethanoD (Sulfuric Acid (catalyst))

Reaction Mixture

(Work-up & Purificatior)

Isolation

G+)-Dimethyl L-tartrate)

Click to download full resolution via product page

Caption: Synthesis of (+)-Dimethyl L-tartrate via Fischer Esterification.

Application Workflow: Sharpless Asymmetric
Epoxidation

The use of (+)-Dimethyl L-tartrate in the Sharpless asymmetric epoxidation follows a well-
defined experimental sequence.
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Experimental Workflow for Sharpless Asymmetric Epoxidation
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Caption: Workflow for Sharpless Asymmetric Epoxidation.

Applications in Drug Development and Research

(+)-Dimethyl L-tartrate is a cornerstone in the synthesis of chiral molecules for pharmaceutical
and research purposes. Its primary applications include:
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» Chiral Auxiliary: It is instrumental in asymmetric synthesis, where it helps to control the
stereochemical outcome of a reaction, leading to the desired enantiomer of a product.[3] This
is critical in drug development, as different enantiomers of a drug can have vastly different
pharmacological activities and toxicities.

» Synthesis of Chiral Building Blocks: It serves as a starting material for the synthesis of more
complex chiral molecules that are subsequently incorporated into larger drug candidates.[3]

e Ligand in Asymmetric Catalysis: As demonstrated in the Sharpless epoxidation, it forms
chiral complexes with metals to create highly enantioselective catalysts.[3][4]

o Synthesis of Natural Products: Due to its readily available chirality, it has been employed in
the total synthesis of various biologically active natural products.[5]

Safety and Handling

(+)-Dimethyl L-tartrate is generally considered to be of low toxicity but may cause skin and
eye irritation.[2] Standard laboratory safety precautions should be observed when handling this
compound.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,
and a lab coat.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

(+)-Dimethyl L-tartrate (CAS 608-68-4) is a highly valuable chiral reagent in the field of
organic synthesis. Its utility as a chiral auxiliary and ligand, particularly in the Sharpless
asymmetric epoxidation, has cemented its importance in the preparation of enantiomerically
pure compounds for the pharmaceutical industry and academic research. The protocols and
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data presented in this guide offer a comprehensive resource for scientists and researchers
working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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